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Compound of Interest

Compound Name: Trimethyl(methylthio)silane

CAS No.: 3908-55-2

Cat. No.: B1293539

Get Quote

A Structural & Synthetic Guide for Drug Development

Abstract
Trimethyl(methylthio)silane (TMMS) is a specialized organosilicon reagent utilized in

advanced organic synthesis for the introduction of methylthio (

) moieties and the protection of carbonyl functionalities. With a molecular weight of 120.29
g/mol , TMMS serves as a "soft" sulfur nucleophile activated by the lability of the silicon-sulfur
bond. This guide provides a comprehensive technical profile of TMMS, moving beyond basic
physical constants to explore its mechanistic utility in constructing pharmacophores, specifically
aryl methyl sulfides and thioketals.

Part 1: Physicochemical Profile
The precise molecular weight of TMMS is critical for stoichiometric calculations in high-value

syntheses where reagent equivalents must be tightly controlled to prevent side reactions (e.g.,

over-silylation).
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Core Constants
Property Value Context for Researchers

Molecular Weight 120.29 g/mol
Used for precise molarity

calculations in catalytic cycles.

CAS Number 3908-55-2
Unique identifier for regulatory

filing and procurement.

Molecular Formula

Useful for high-resolution mass

spectrometry (HRMS)

validation.

Density 0.848 g/mL (at 25°C)

Essential for volumetric

dispensing in automated

synthesis.

Boiling Point 110–111 °C

Indicates volatility; requires

handling under reflux

condensers or sealed vessels.

Appearance Colorless liquid

Discoloration (yellowing)

indicates oxidation or

hydrolysis (liberating MeSH).

Solubility & Stability
Solvents: Highly soluble in non-polar aprotic solvents (Dichloromethane, THF, Toluene).

Moisture Sensitivity: High. The

bond is susceptible to hydrolysis, releasing methanethiol (MeSH) and hexamethyldisiloxane
(HMDS).

Storage Protocol: Must be stored under inert atmosphere (Argon/Nitrogen) at 2–8°C.

Part 2: Synthesis & Preparation Protocol
While commercially available, in-house preparation of TMMS is often required to ensure the

absence of siloxane impurities that can interfere with sensitive catalytic couplings.
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The Nucleophilic Displacement Protocol
Reaction: Chlorotrimethylsilane (TMSCl) + Sodium Methanethiolate (NaSMe)

TMMS + NaCl

Step-by-Step Methodology:
Setup: Flame-dry a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar,

reflux condenser, and pressure-equalizing addition funnel. Flush with Argon.

Reagent Prep: Suspend Sodium Methanethiolate (7.0 g, 100 mmol) in dry Diethyl Ether (200

mL). Cool the suspension to 0°C using an ice bath.

Addition: Add Chlorotrimethylsilane (10.8 g, 100 mmol) dropwise over 30 minutes. The

exothermic reaction will precipitate Sodium Chloride (NaCl) as a white solid.

Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

Workup: Filter the mixture under Argon (using a Schlenk frit) to remove NaCl.

Purification: Distill the filtrate at atmospheric pressure. Collect the fraction boiling at 110–

111°C.

Validation: Confirm purity via

NMR (Singlet at

0.3 ppm for

; Singlet at

2.0 ppm for

).

Synthesis Workflow Diagram
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Figure 1: Inert atmosphere synthesis workflow for Trimethyl(methylthio)silane.

Part 3: Mechanistic Utility in Drug Discovery
TMMS is not merely a sulfur source; it is a Silicon-Activated Thiol. The driving force for its

reactivity is the formation of the strong Silicon-Oxygen (

) bond (Bond Energy: ~108 kcal/mol) which compensates for the cleavage of the weaker
Silicon-Sulfur (

) bond (~60 kcal/mol).

Application A: Synthesis of Aryl Methyl Sulfides
Aryl methyl sulfides are ubiquitous pharmacophores (e.g., in COX-2 inhibitors). TMMS reacts

with Arenediazonium Tetrafluoroborates to yield these sulfides under mild conditions, avoiding

the use of foul-smelling free thiols.

Mechanism: The diazonium salt acts as an electrophile. The sulfur atom in TMMS attacks

the diazo carbon, driven by the loss of

and the formation of TMS-BF4 species.

Reference: This transformation allows for the functionalization of aromatic rings late in the

drug synthesis pipeline [1].

Application B: Carbonyl Activation (Thioketalization)
TMMS reacts with aldehydes and ketones in the presence of Lewis Acids (
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or

) to form O-silyl hemithioacetals or dithioacetals.

Utility: This protects the carbonyl group or prepares it for reductive desulfurization (Mozingo

reduction).

Reaction Pathway Diagram
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Figure 2: Divergent reaction pathways of TMMS depending on the electrophilic partner.

Part 4: Handling & Safety (Self-Validating Protocols)
Trustworthiness in the lab relies on recognizing failure modes before they ruin an experiment.

The "Smell Test" (Warning Sign)
Indicator: TMMS should have a mild sulfide odor. A sharp, rotten-cabbage smell indicates

hydrolysis and the release of free Methanethiol (

).
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Corrective Action: If the smell is overpowering, the reagent has degraded. Distill before use

or discard.

Toxicity & PPE
Hazards: Flammable liquid and vapor.[1] Causes skin and eye irritation.[1] Hydrolysis

products (MeSH) are toxic by inhalation.

PPE: Nitrile gloves, safety goggles, and mandatory fume hood usage.

Quenching: Quench excess TMMS with dilute bleach (NaOCl) solution to oxidize the sulfide

to non-volatile sulfoxides/sulfones before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

